3-Methyl-1-butanethiol
3-Methyl-1-butanethiol
Isopentyl mercaptan, also known as 2-methyl-4-butanethiol or fema 3858, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Isopentyl mercaptan is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isopentyl mercaptan is primarily located in the membrane (predicted from logP). Isopentyl mercaptan is a glue and onion tasting compound that can be found in alcoholic beverages. This makes isopentyl mercaptan a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
541-31-1
VCID:
VC20834615
InChI:
InChI=1S/C5H12S/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3
SMILES:
CC(C)CCS
Molecular Formula:
C5H12S
Molecular Weight:
104.22 g/mol
3-Methyl-1-butanethiol
CAS No.: 541-31-1
Cat. No.: VC20834615
Molecular Formula: C5H12S
Molecular Weight: 104.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isopentyl mercaptan, also known as 2-methyl-4-butanethiol or fema 3858, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Isopentyl mercaptan is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isopentyl mercaptan is primarily located in the membrane (predicted from logP). Isopentyl mercaptan is a glue and onion tasting compound that can be found in alcoholic beverages. This makes isopentyl mercaptan a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 541-31-1 |
| Molecular Formula | C5H12S |
| Molecular Weight | 104.22 g/mol |
| IUPAC Name | 3-methylbutane-1-thiol |
| Standard InChI | InChI=1S/C5H12S/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | GIJGXNFNUUFEGH-UHFFFAOYSA-N |
| SMILES | CC(C)CCS |
| Canonical SMILES | CC(C)CCS |
| Boiling Point | 120.0 °C |
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